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Introduction

Isopropylamine dodecylbenzenesulfonate (IPADBS) is an anionic surfactant that has shown
significant promise in chemical enhanced oil recovery (EOR) applications.[1] As a member of
the linear alkylbenzene sulfonate (LAS) family, its amphiphilic nature, comprising a hydrophilic
sulfonate head and a hydrophobic alkylbenzene tail, allows it to effectively reduce the
interfacial tension (IFT) between crude oil and water.[1] This reduction in IFT is a primary
mechanism for mobilizing residual oil trapped in reservoir pores after primary and secondary
recovery methods. Furthermore, IPADBS can alter the wettability of reservoir rock, a crucial

factor in improving oil displacement efficiency.[1][2]
Mechanism of Action

The primary role of IPADBS in EOR is to overcome the capillary forces that trap oil within the
porous rock matrix. This is achieved through two main mechanisms:

« Interfacial Tension (IFT) Reduction: IPADBS molecules accumulate at the oil-water interface,
effectively lowering the IFT.[1] When the IFT is reduced to ultra-low levels (typically <102
mN/m), the capillary forces are minimized, allowing the trapped oil ganglia to be mobilized
and displaced by the injected fluid.[3]
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» Wettability Alteration: Many oil reservoirs are initially oil-wet or mixed-wet, meaning the rock
surface has a higher affinity for oil than for water.[4] This condition hinders the displacement
of oil by water. IPADBS can adsorb onto the rock surface, altering its wettability towards a
more water-wet state.[1][2][5] A water-wet surface facilitates the formation of a continuous
water film, which aids in the stripping and displacement of the oil phase.

Applications in Enhanced Oil Recovery

IPADBS is primarily utilized in surfactant flooding, a chemical EOR method. It can be used in
various formulations, often in combination with polymers and alkalis (alkaline-surfactant-
polymer or ASP flooding), to optimize performance for specific reservoir conditions. Key
applications include:

» Mobilization of Residual Oil: The principal application is to reduce residual oil saturation in
mature oil fields, thereby increasing the overall recovery factor.

» Improved Sweep Efficiency: In conjunction with polymers, which increase the viscosity of the
injected water, IPADBS helps to improve the macroscopic sweep efficiency by preventing
viscous fingering and ensuring a more uniform displacement front.

o Carbonate and Sandstone Reservoirs: While performance is reservoir-specific, anionic
surfactants like IPADBS have been investigated for use in both sandstone and carbonate
reservoirs to alter wettability and reduce IFT.[4][6]

Data Presentation

The following tables summarize representative quantitative data for the performance of anionic
surfactants similar to IPADBS in EOR applications, as specific comprehensive data for IPADBS
was not available in the public domain. These values should be considered as illustrative of the
potential performance.

Table 1: Representative Interfacial Tension (IFT) Reduction
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. IFT with
Surfactant . Initial IFT Temperature
Crude Oil Type Surfactant
System (mN/m) (°C)
(mN/m)
Anionic
Surfactant (LAS Light Crude 25.5 1.2x107t 45
type)
Anionic
Surfactant + Medium Crude 21.3 50x 1073 60
Alkali
Anionic
Surfactant + Heavy Crude 28.1 8.5x1072 75

Polymer

Note: Data synthesized from multiple sources for illustrative purposes.

Table 2: Representative Wettability Alteration (Contact Angle Measurement)

. . Final Contact Wettability
Initial Initial Contact ]
Rock Type . Angle (°) with after
Wettability Angle (°)
Surfactant Treatment
Sandstone Oil-wet 135 45 Water-wet
Carbonate Oil-wet 150 65 Intermediate-wet
) Strongly Water-
Sandstone Intermediate-wet 95 30 .
we

Note: Data synthesized from multiple sources for illustrative purposes.

Table 3: Representative Core Flooding Performance
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Flooding Strat Permeability (mD)  Porosity (%) Additional Ol
oodin rate ermeability (m orosi ()
9 gy v y Recovery (% OOIP)
Waterflooding
followed by Surfactant 150 22 15-25
Flood
Alkaline-Surfactant-
250 25 20-35
Polymer (ASP) Flood
Surfactant-Polymer
100 20 12-20

(SP) Flood

Note: OOIP = Original Oil in Place. Data synthesized from multiple sources for illustrative

purposes.

Experimental Protocols

Detailed methodologies for key experiments to evaluate the effectiveness of IPADBS in EOR

are provided below.

1. Interfacial Tension (IFT) Measurement Protocol

o Objective: To determine the IFT between crude oil and an agueous solution of IPADBS at

various concentrations to identify the critical micelle concentration (CMC) and the potential

for achieving ultra-low IFT.

o Apparatus: Spinning drop tensiometer, precision syringe pump, temperature-controlled

chamber, high-resolution camera.

e Procedure:

o Prepare a series of aqueous solutions of IPADBS in synthetic brine mimicking the

reservoir's water composition. Concentrations should range from below to above the

expected CMC.

o Calibrate the spinning drop tensiometer according to the manufacturer's instructions.
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Fill a clean glass capillary tube with the denser phase (typically the agueous surfactant
solution).

Inject a small droplet of the less dense phase (crude oil) into the center of the capillary
tube using a microsyringe.

Place the capillary tube in the tensiometer's temperature-controlled chamber set to the
reservoir temperature.

Rotate the capillary tube at a high speed. The centrifugal force will elongate the oil droplet.
Capture images of the elongated droplet using the high-resolution camera.
Measure the length and diameter of the droplet from the captured images.

Calculate the IFT using the Vonnegut equation, which relates the droplet shape, rotational
speed, and the density difference between the two phases.

Repeat the measurement for each IPADBS concentration until a stable IFT value is
obtained.

Plot IFT versus surfactant concentration to determine the CMC.

. Wettability Alteration Assessment Protocol (Contact Angle Measurement)

Objective: To quantify the change in wettability of a reservoir rock surface from oil-wet to

water-wet upon treatment with an IPADBS solution.

Apparatus: Contact angle goniometer, environmental chamber, high-resolution camera,

syringe for droplet deposition.

Procedure:

[¢]

[¢]

[e]

Prepare polished core plugs or flat mineral surfaces representative of the reservoir rock.
Clean the surfaces thoroughly with appropriate solvents to remove any contaminants.

Saturate the surfaces with synthetic brine.
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o Age the surfaces in crude oil at reservoir temperature for several weeks to establish an oil-
wet condition.

o Measure the initial contact angle by placing a droplet of brine on the oil-aged surface
submerged in crude oil (sessile drop method). Capture an image and measure the angle
between the droplet and the surface.

o Immerse the oil-aged surfaces in the IPADBS solution at the desired concentration and
reservoir temperature for a specified period (e.g., 24-48 hours).

o After treatment, place the surface in a cuvette filled with crude oil.

o Place a droplet of the IPADBS solution onto the surface and measure the contact angle
again.

o A significant decrease in the contact angle indicates a shift towards water-wet conditions.
. Core Flooding Protocol

Objective: To evaluate the effectiveness of IPADBS in displacing residual oil from a reservoir
core sample under simulated reservoir conditions.

Apparatus: Core holder, high-pressure pumps for fluid injection, back-pressure regulator,
temperature-controlled oven, fluid collection system, pressure transducers.

Procedure:

o

Select a representative core plug from the reservoir of interest.

[e]

Clean and dry the core, then measure its porosity and permeability.

o

Saturate the core with synthetic brine.

Flood the core with crude oil to establish irreducible water saturation.

[¢]

[¢]

Perform a secondary waterflood by injecting brine until no more oil is produced to
determine the residual oil saturation.
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Click to download full resolution via product page

Figure 1: Experimental workflow for evaluating IPADBS in EOR.
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Figure 2: Pore-scale mechanism of IPADBS in EOR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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